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Compound of Interest

Compound Name: Roxadustat-d5

Cat. No.: B8150255 Get Quote

Roxadustat-d5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Roxadustat-d5, a deuterated analog of the hypoxia-inducible factor prolyl-hydroxylase (HIF-

PH) inhibitor Roxadustat. This document is intended for use by researchers, scientists, and

professionals in drug development and bioanalysis.

Core Physical and Chemical Properties
Roxadustat-d5 serves as a crucial internal standard for the accurate quantification of

Roxadustat in biological matrices.[1] Its physical and chemical characteristics are fundamental

to its application in analytical methodologies.
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Property Value Reference

Chemical Name

N-[(4-hydroxy-1-methyl-7-

phenoxy-d5-3-

isoquinolinyl)carbonyl]-glycine

[2]

CAS Number 2043026-13-5 [2][3]

Molecular Formula C₁₉H₁₁D₅N₂O₅ [3]

Molecular Weight 357.38 g/mol [3]

Appearance White to off-white solid [4]

Purity >98% [4]

Melting Point (of Roxadustat) 199-215°C [5]

Solubility Soluble in DMSO and acetone. [1]

Storage
Store at -20°C for long-term

stability.
[3]

Mechanism of Action: The HIF Signaling Pathway
Roxadustat functions by inhibiting the HIF-prolyl hydroxylase enzyme.[6] Under normal oxygen

conditions (normoxia), HIF-α subunits are hydroxylated by PHD, leading to their recognition by

the von Hippel-Lindau (VHL) tumor suppressor protein, subsequent ubiquitination, and

proteasomal degradation. In hypoxic conditions or in the presence of a PHD inhibitor like

Roxadustat, HIF-α is stabilized, translocates to the nucleus, and dimerizes with HIF-β. This

heterodimer then binds to hypoxia-response elements (HREs) on target genes, upregulating

the transcription of genes involved in erythropoiesis, such as erythropoietin (EPO).
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Mechanism of Action of Roxadustat
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Bioanalytical Workflow for Roxadustat Quantification

Biological Sample
(e.g., Plasma)

Spike with
Roxadustat-d5 (IS)

Liquid-Liquid Extraction

Evaporation to Dryness

Reconstitution in
Mobile Phase

LC Separation
(C18 or Phenyl Column)

MS/MS Detection
(ESI+, MRM)

Data Analysis and
Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8150255?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8150255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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